![molecular formula C7H15N5S B603719 4-amino-5-[(diethylamino)methyl]-4H-1,2,4-triazole-3-thiol CAS No. 1207326-91-7](/img/structure/B603719.png)
4-amino-5-[(diethylamino)methyl]-4H-1,2,4-triazole-3-thiol
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Description
4-amino-5-[(diethylamino)methyl]-4H-1,2,4-triazole-3-thiol (DETT) is a molecule that has been studied for its potential applications in the scientific research field. DETT has been found to possess unique properties that make it attractive for use in laboratory experiments.
Scientific Research Applications
Synthesis of Heterocyclic Compounds
One of the primary applications of this chemical is in the synthesis of diverse heterocyclic compounds. For instance, it has been utilized in the synthesis of 1,3-dimethyl[1,2,4]triazolo[3,4-b][1,3,4]-thiadiazol-1-ium and 7H-[1,2,4]triazolo[4,3-b][1,2,4]triazol-1-ium salts. These reactions underscore its utility in creating complex molecular structures that could have further applications in pharmaceuticals and material science (Nikpour & Motamedi, 2015).
Antimicrobial and Antitubercular Activities
Derivatives of this triazole have been synthesized and evaluated for their antimicrobial and antitubercular activities. Such studies are crucial for discovering new drugs that can combat resistant strains of bacteria and tuberculosis. This indicates the potential of 4-amino-5-[(diethylamino)methyl]-4H-1,2,4-triazole-3-thiol derivatives in contributing to the development of new antimicrobial agents (Dave et al., 2007).
Antitumor and DNA Methylation Inhibition
New derivatives have been synthesized for the study of anti-tumor activity and their effect on the methylation level of tumor DNA. This research is pivotal for understanding how modifications to DNA methylation can influence cancer progression and for the development of cancer therapeutics (Hovsepyan et al., 2018).
Corrosion Inhibition
The compound has also been investigated as a corrosion inhibitor for metals in various environments. For instance, its effectiveness in protecting copper against corrosion in a saline solution has been studied, demonstrating its potential in industrial applications to extend the life of metal components and structures (Chauhan et al., 2019).
properties
IUPAC Name |
4-amino-3-(diethylaminomethyl)-1H-1,2,4-triazole-5-thione |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H15N5S/c1-3-11(4-2)5-6-9-10-7(13)12(6)8/h3-5,8H2,1-2H3,(H,10,13) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XZBMUMADBWRQSD-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)CC1=NNC(=S)N1N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H15N5S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
201.30 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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